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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of beta decay characteristics in select light

isotopes. The data presented is sourced from peer-reviewed experimental studies and is

intended to serve as a practical reference for researchers in nuclear physics, radiochemistry,

and related fields. Detailed experimental protocols for measuring key decay parameters are

included, alongside visualizations of conceptual and experimental workflows.

Comparative Analysis of Beta Decay Properties
Beta decay in light nuclei provides a fundamental testing ground for the Standard Model of

particle physics and offers insights into nuclear structure. The comparative half-life, or ft-value,

is particularly crucial as it allows for the study of the weak interaction's vector coupling constant

and the unitarity of the Cabibbo-Kobayashi-Maskawa (CKM) matrix.[1][2] The following table

summarizes key decay properties for a selection of well-studied light isotopes.
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Isotope
Half-life
(T₁/₂)

Q-value
(keV)

Decay
Mode(s)

Primary
Branchin
g Ratio
(%)

Transitio
n

log(ft)

³H
12.32

years
18.591 β⁻ 100 ½⁺ → ½⁺ 3.06

¹¹C
20.364

minutes
1982.4 β⁺ 99.79 ³/₂⁻ → ³/₂⁻ 3.58

¹⁴C 5730 years 156.476 β⁻ 100 0⁺ → 1⁺ 9.04

¹⁴O 70.619 s[3] 5144.4 β⁺ 99.35[3]

0⁺ → 1⁺

(2.31 MeV

state)

3.49

β⁺ 0.61[3]

0⁺ → 0⁺

(Ground

State)

7.23

³⁴Ar 844.5 ms 6062.7 β⁺ 94.48[1]

0⁺ → 0⁺

(Superallo

wed)

3.48

Table 1: Summary of key beta decay data for selected light isotopes. Data is compiled from

various experimental sources to provide a comparative overview.

Experimental Protocols
Precise measurement of beta decay properties requires sophisticated experimental techniques.

The methodologies outlined below are fundamental to obtaining the high-quality data

necessary for theoretical comparisons and applications.

The half-life of a radioactive isotope is determined by measuring its decay rate over time.

Isotope Production and Separation: The isotope of interest is produced, often through

nuclear reactions like fragmentation or spallation. The desired ions are then separated from
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other reaction products using an isotope separator online (ISOL) facility or a fragment

separator.

Sample Implantation: A purified beam of the selected isotope is implanted into a collection

foil (e.g., aluminum or carbon) or a stopper positioned at the center of a detector array.

Radiation Counting: The beta particles (electrons or positrons) emitted during the decay are

detected using a plastic scintillator or a semiconductor detector. The number of decay events

is recorded as a function of time.

Data Analysis: The resulting decay curve (counts versus time) is fitted with an exponential

decay function, often including components for background radiation and the decay of

daughter products. The half-life is extracted from the fit. For very pure samples, this method

yields high-precision results.[3]

The Q-value, representing the total energy released in the decay, is most precisely determined

by measuring the mass difference between the parent and daughter atoms.[4][5]

Ion Trapping: Parent and daughter ions are produced and guided into a Penning trap, which

confines charged particles using a strong uniform magnetic field and a weaker quadrupole

electric field.

Cyclotron Frequency Measurement: Inside the trap, the ions execute a circular motion with a

characteristic cyclotron frequency that is inversely proportional to their mass-to-charge ratio.

This frequency is measured with extremely high precision by detecting the image currents

induced by the ions' motion.

Mass Difference Calculation: By measuring the cyclotron frequencies of both the parent and

daughter ions in the same magnetic field, a precise ratio of their masses can be determined.

This mass difference is then converted to the Q-value using the mass-energy equivalence

principle (E=mc²).[6] This method provides Q-values with significantly higher precision than

those derived from beta-spectrum endpoint measurements.[4]

Branching ratios quantify the probability of a decay proceeding to a specific energy level in the

daughter nucleus.[7][8][9]
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Coincidence Detection Setup: The implanted radioactive source is surrounded by a detector

array capable of simultaneous detection of beta particles and gamma rays. A plastic

scintillator is typically used for beta detection due to its fast timing response, while high-purity

germanium (HPGe) detectors are used for high-resolution gamma-ray spectroscopy.[1]

Beta-Gamma Coincidence Measurement: Events where a beta particle is detected in

coincidence with a specific gamma ray are recorded. This establishes a direct link between a

beta decay branch and the subsequent de-excitation of the populated state in the daughter

nucleus.

Total Absorption Gamma-ray Spectroscopy (TAGS): For complex decay schemes, especially

those with high Q-values, a significant fraction of the gamma strength may be missed by

HPGe arrays, a phenomenon known as the Pandemonium effect.[10] TAGS overcomes this

by using a large, high-efficiency calorimeter (a "total absorption spectrometer") to detect the

entire gamma-ray cascade following a beta decay.[10][11] The sum of the energies of all

gamma rays in a cascade corresponds to the excitation energy of the state fed by the beta

decay.

Data Analysis: The intensity of each decay branch is determined by the number of observed

coincidences, corrected for detector efficiencies. The branching ratio for a specific transition

is the ratio of its intensity to the total number of decays. For superallowed 0⁺ → 0⁺

transitions, which emit no gamma rays, the branching ratio is often determined by

subtracting the sum of all other (Gamow-Teller) branching ratios from 100%.[1]

Visualizations
To clarify the relationships between key parameters and outline a typical experimental process,

the following diagrams are provided.
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Conceptual Flow of Beta Decay Parameters
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Caption: Relationship between core beta decay parameters.
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Generalized Workflow for Beta Decay Studies
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Caption: A generalized experimental workflow for beta decay studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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